What is MSAB XRY and how does it work for mobile forensics research
What is MSAB XRY and how does it work for mobile forensics research
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth technical overview of MSAB's XRY, a leading platform in mobile device forensics. The content is tailored for a scientific and research audience, focusing on the underlying methodologies, data extraction capabilities, and the logical workflow of the XRY ecosystem. While highly detailed proprietary information remains confidential to MSAB, this document synthesizes publicly available data to offer a comprehensive understanding of XRY's core functions and its application in research settings where digital evidence from mobile devices is paramount.
Introduction to MSAB XRY
MSAB XRY is a suite of digital forensic tools designed to extract and analyze data from a wide array of mobile devices, including smartphones, tablets, GPS units, and other portable electronics.[1] Utilized by law enforcement, military, and intelligence agencies, XRY provides a forensically sound method for data recovery, ensuring the integrity of the evidence from extraction to reporting.[1][2][3] The platform consists of both software and hardware components to facilitate communication with a vast range of mobile operating systems and hardware configurations.[1][4]
The primary application of XRY in a research context is the verifiable and repeatable extraction of data from mobile devices that may be relevant to a study, clinical trial, or other scientific investigation. This can include subject-reported outcomes, device usage patterns, communication logs, and location data, all of which can be critical for various research domains.
Core Principles of XRY Operation
XRY's operation is founded on the principle of forensic soundness, which dictates that the data extraction process must not alter the original evidence on the device.[4] To achieve this, XRY employs a variety of techniques and maintains a detailed audit log of all actions performed during the extraction process. The extracted data is saved in a proprietary, secure file format with the .xry extension, which includes a full forensic audit trail to protect the evidence's integrity.
The XRY ecosystem is composed of several key components that work in concert to provide a complete mobile forensics workflow:
-
XRY Extraction Software: The core software responsible for communicating with the mobile device and performing the data extraction.
-
XRY Hardware: A collection of cables and communication devices that enable a physical connection to a wide variety of mobile devices.[4]
-
XAMN (XRY Analysis & Management): A suite of analysis tools designed to view, analyze, and report on the data extracted by XRY.[5]
-
XEC Director: A management tool for overseeing and managing multiple XRY deployments within an organization.
Data Extraction Methodologies
XRY employs two primary methods for data extraction: Logical Extraction and Physical Extraction . The choice of method depends on the device model, operating system, and the specific investigatory needs.
Logical Extraction
Logical extraction involves communicating with the mobile device's operating system to request and retrieve data.[6] This method is analogous to how a user would access data on their own device through the user interface. It is the fastest and most widely supported extraction method.[3][6]
Key Characteristics of Logical Extraction:
-
Communication with the OS: Interacts with the device's operating system to access user data.[6]
-
Data Scope: Primarily recovers live and file system data, such as contacts, call logs, messages, photos, and application data that is readily accessible by the OS.[6]
-
Speed: Generally faster than physical extraction.[3]
-
Limitations: May not recover deleted data or data that is protected by the operating system.
Physical Extraction
Physical extraction is a more advanced and intrusive method that aims to bypass the device's operating system to create a bit-by-bit copy of the entire memory (a "hex-dump").[7] This raw data can then be decoded to reveal a wealth of information, including deleted files and data not accessible through a logical extraction.[7]
Key Characteristics of Physical Extraction:
-
Bypasses the OS: Directly accesses the device's memory, bypassing the operating system's file system.[7]
-
Data Scope: Can recover the entire contents of the memory, including deleted data, file fragments, and system data.[7]
-
Overcoming Security: Can often bypass screen locks and other security measures.[7]
-
Complexity: A more complex and time-consuming process that is not supported on all devices.
XRY Pro and Advanced Techniques
For the most challenging and secure devices, MSAB offers XRY Pro , which utilizes advanced exploits and brute-forcing techniques to gain access to locked and encrypted devices.[8][9] XRY Pro provides capabilities such as:
-
Brute-force password cracking: To unlock devices with unknown passcodes.[9]
-
Exploits for security vulnerabilities: To bypass encryption and access protected data.[8]
-
RAM analysis: To extract and analyze volatile data from a device's RAM.[9]
Data Presentation: Summary of XRY Capabilities
The following tables summarize the key features and capabilities of the different XRY extraction methodologies. This information is based on publicly available product descriptions from MSAB.
| Feature | XRY Logical | XRY Physical | XRY Pro |
| Extraction Method | Communicates with the device's operating system.[6] | Bypasses the operating system to access raw memory.[7] | Utilizes advanced exploits and brute-forcing.[8][9] |
| Data Accessibility | Live and file system data.[6] | Live, file system, and deleted data.[7] | Data from locked and encrypted devices.[8] |
| Speed | Fastest | Slower | Varies depending on complexity |
| Device Support | Widest support | More limited support | Highly specific to device models and OS versions |
| Use Case | Initial, quick assessment of a device. | In-depth analysis, recovery of deleted data. | High-security devices, locked devices. |
| Data Type | Logical Extraction | Physical Extraction |
| Contacts | Yes | Yes |
| Call Logs | Yes | Yes |
| SMS/MMS Messages | Yes | Yes (including some deleted) |
| Photos & Videos | Yes | Yes (including some deleted) |
| Application Data | Varies by app and OS | More comprehensive, including databases |
| File System | Accessible files | Full file system structure |
| Deleted Data | Limited | Yes |
| System Data | Limited | Yes |
| Location Data | Yes | Yes |
| Web History | Yes | Yes |
Experimental Protocols
Detailed, step-by-step experimental protocols for every device and extraction scenario are proprietary to MSAB and are provided as part of their official training and documentation.[10][11][12] However, based on available information, a general workflow for a physical extraction can be outlined.
General Protocol for a Physical Extraction on an Android Device:
-
Device Identification: The make, model, and operating system version of the device are identified. This is a critical step as the extraction procedure is often device-specific.
-
Software Preparation: The XRY software is launched on a forensic workstation, and the appropriate device profile is selected.
-
Device Connection: The device is connected to the forensic workstation using the appropriate cable from the XRY hardware kit.
-
Enabling Communication: The device may need to be put into a specific mode (e.g., "Download Mode" or "Recovery Mode") to allow for low-level communication. This often involves a specific sequence of button presses.
-
Initiating Extraction: The physical extraction process is initiated through the XRY software. The software will attempt to bypass the operating system and begin reading the raw data from the device's memory.
-
Data Acquisition: XRY creates a bit-for-bit copy of the device's memory and saves it to the forensic workstation in the .xry file format. This process can take a significant amount of time depending on the size of the device's storage.
-
Data Decoding: Once the raw memory image has been acquired, XRY's decoding engine parses the data to identify and reconstruct files, messages, call logs, and other artifacts.
-
Verification: The integrity of the extracted data is verified using hash values to ensure that the data has not been altered during the extraction process.
-
Analysis: The extracted and decoded data can then be analyzed using MSAB's XAMN software.
Mandatory Visualization
The following diagrams illustrate the logical relationships and workflows within the MSAB XRY ecosystem.
Caption: High-level workflow of the MSAB XRY ecosystem.
Caption: Logical vs. Physical extraction methods in XRY.
Conclusion
MSAB XRY is a powerful and comprehensive platform for mobile device forensics. Its dual-methodology approach, offering both logical and physical extraction techniques, allows for flexibility in accessing a wide range of data from a vast number of devices. For researchers, XRY provides a forensically sound method for collecting digital evidence that can be crucial for a variety of studies. While the most in-depth technical details of its operation are proprietary, the information available demonstrates a robust and well-structured system designed for reliable and verifiable data extraction. The use of the secure .xry file format and the detailed audit logs ensures the integrity of the collected data, a critical requirement for any scientific or legal application. As mobile devices continue to be integral to daily life, the ability to forensically extract and analyze the data they contain will only become more critical for research and investigation.
References
- 1. XRY (software) - Wikipedia [en.wikipedia.org]
- 2. FAQ - MSAB [msab.com]
- 3. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
- 4. scribd.com [scribd.com]
- 5. MSAB XRY ver.9.4 and XAMN ver. 6.pdf [slideshare.net]
- 6. msab.com [msab.com]
- 7. msab.com [msab.com]
- 8. XRY Pro - MSAB [msab.com]
- 9. msab.com [msab.com]
- 10. XRY Pro Certification Course - MSAB [msab.com]
- 11. XRY Certification Course - MSAB [msab.com]
- 12. Classroom Courses - MSAB [msab.com]
